3-methyl-2-oxo-N-(1-(thiazol-2-yl)piperidin-4-yl)-2,3-dihydrobenzo[d]oxazole-5-sulfonamide

• IUPAC Name: 3-methyl-2-oxo-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]-1,3-benzoxazole-5-sulfonamide
• InChI: InChI=1S/C16H18N4O4S2/c1-19-13-10-12(2-3-14(13)24-16(19)21)26(22,23)18-11-4-7-20(8-5-11)15-17-6-9-25-15/h2-3,6,9-11,18H,4-5,7-8H2,1H3
• InChI Key: JDXCLZOZTHNCOT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)S(=O)(=O)NC3CCN(CC3)C4=NC=CS4)OC1=O
• Molecular Formula: C16H18N4O4S2
• Molecular Weight: 394.5 g/mol

Description

The compound appears to contain several notable functional groups, including a thiazole ring, a piperidine ring, and a benzo[d]oxazole ring. Thiazole is a heterocyclic compound that consists of a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom. Piperidine is a heterocyclic organic compound that consists of a six-membered ring containing five carbon atoms and one nitrogen atom. Benzo[d]oxazole is a heterocyclic compound that consists of a benzene ring fused to an oxazole ring.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole rings have many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine.

Scientific Research Applications

Antimicrobial Activity

Thiazole derivatives, such as the compound , have been found to exhibit antimicrobial properties. .

Antiretroviral Activity

Thiazole derivatives are also used in the synthesis of antiretroviral drugs. .

Antifungal Activity

Compounds containing thiazole moieties have been found to have antifungal properties. .

Anticancer Activity

Thiazole derivatives have been found to have anticancer properties. . .

Anti-inflammatory and Analgesic Activities

Thiazole derivatives have been found to have anti-inflammatory and analgesic activities. .

Antioxidant Activity

Thiazole derivatives have been found to have antioxidant properties. .

Neuroprotective Activity

Thiazole derivatives have been found to have neuroprotective properties. .

Antidiabetic Activity

Thiazole derivatives have been found to have antidiabetic properties. .